Cas no 2228452-91-1 ((1-chloroisoquinolin-3-yl)methanesulfonamide)

• Product Name: (1-chloroisoquinolin-3-yl)methanesulfonamide
• CAS No: 2228452-91-1
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 5802949
• PubChem ID: 165636170
• Update Time: 2023-12-27

(1-chloroisoquinolin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1-chloroisoquinolin-3-yl)methanesulfonamide
• 2228452-91-1
• EN300-2001929

• Inchi： 1S/C10H9ClN2O2S/c11-10-9-4-2-1-3-7(9)5-8(13-10)6-16(12,14)15/h1-5H,6H2,(H2,12,14,15)
• InChI Key： CUSSZSOQKTXKIO-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(CS(N)(=O)=O)=N1

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų